Cas no 2413870-69-4 (tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate
• CAS No: 2413870-69-4
• MF: C₁₄H₂₀ClNO₄
• MW: 301.7659034729
• CID: 5673867
• PubChem ID: 165769220
• Update Time: 2025-05-26

tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2413870-69-4
• tert-butyl N-[2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl]-N-methylcarbamate
• EN300-26664915
• tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate

• Inchi： 1S/C14H20ClNO4/c1-14(2,3)20-13(19)16(4)8-12(18)10-7-9(17)5-6-11(10)15/h5-7,12,17-18H,8H2,1-4H3
• InChI Key： HIFOBUIXTJLUSV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CN(C)C(=O)OC(C)(C)C)O)O

Computed Properties

• Exact Mass: 301.1080858g/mol
• Monoisotopic Mass: 301.1080858g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate

tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413870-69-4): A Comprehensive Overview

tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413870-69-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate is composed of a tert-butyl group, a carbamate moiety, and a substituted phenyl ring. The presence of the chloro and hydroxy groups on the phenyl ring imparts unique chemical properties, making it an attractive candidate for further investigation. The methylcarbamate functionality adds to its reactivity and potential biological activity.

Recent studies have highlighted the importance of tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate in modulating specific enzymes and receptors. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key players in various signaling pathways associated with diseases such as cancer and neurodegenerative disorders.

In the context of drug discovery, tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate has been evaluated for its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders. Preliminary data suggest that the compound can effectively penetrate the BBB, making it a promising lead for further optimization and development.

The synthesis of tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate involves several steps, including the formation of the substituted phenol intermediate and subsequent coupling reactions to introduce the carbamate functionality. Researchers have reported various synthetic routes, each with its own advantages and challenges. One notable approach involves the use of green chemistry principles to minimize environmental impact while ensuring high yields and purity.

From a pharmacological perspective, tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate has been studied for its potential as an anti-inflammatory agent. In vitro assays have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines, such as TNF-alpha and IL-6, in activated immune cells. These findings suggest that the compound may have therapeutic applications in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease (IBD).

Moreover, tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate has shown promise in preclinical studies as a potential antiviral agent. Research conducted at leading pharmaceutical companies has indicated that it can inhibit viral replication by interfering with key viral enzymes. This property makes it a valuable candidate for further exploration in the development of antiviral therapies.

In terms of toxicology, initial assessments suggest that tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate exhibits low toxicity at therapeutic concentrations. However, comprehensive safety evaluations are ongoing to ensure its suitability for clinical use. These studies include assessments of genotoxicity, mutagenicity, and long-term toxicity in animal models.

The pharmacokinetic profile of tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate is another critical aspect being investigated. Early data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for effective drug delivery and sustained therapeutic effects. Ongoing research aims to optimize these properties through structural modifications and formulation strategies.

In conclusion, tert-butyl N-2-(2-chloro-5-hydroxyphenyl)-2-hydroxyethyl-N-methylcarbamate (CAS No. 2413870-69-4) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further development as a therapeutic agent targeting various diseases. Continued research and clinical trials will be essential to fully realize its therapeutic potential.